Cas no 82875-47-6 (2-(3,4-DIMETHOXY-PHENYL)-4-METHYL-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER)

• Product Name: 2-(3,4-DIMETHOXY-PHENYL)-4-METHYL-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• CAS No: 82875-47-6
• MF: C₁₅H₁₇NO₄S
• MW: 307.36478304863
• MDL: MFCD00665468
• CID: 3030330
• PubChem ID: 2763628
• Update Time: 2025-07-18

2-(3,4-DIMETHOXY-PHENYL)-4-METHYL-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIMETHOXY-PHENYL)-4-METHYL-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• Oprea1_352604
• ethyl 2-(3,4-dimethoxyphenyl)-4-methylthiazole-5carboxylate
• CS-0298820
• Z48864040
• 82875-47-6
• ethyl 2-(3,4-dimethoxyphenyl)-4-methylthiazole-5-carboxylate
• MFCD00665468
• AKOS001328233
• SCHEMBL10994239
• DTXSID40377061
• OYDTZYBFGUQOJX-UHFFFAOYSA-N
• 2G-424S
• STK913955
• ethyl2-(3,4-dimethoxyphenyl)-4-methylthiazole-5-carboxylate
• ethyl 2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate

• MDL： MFCD00665468
• Inchi： 1S/C15H17NO4S/c1-5-20-15(17)13-9(2)16-14(21-13)10-6-7-11(18-3)12(8-10)19-4/h6-8H,5H2,1-4H3
• InChI Key： OYDTZYBFGUQOJX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 307.08782920Da
• Monoisotopic Mass: 307.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 131-133°C
• Boiling Point: 434.2±55.0 °C at 760 mmHg
• Flash Point: 216.4±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(3,4-DIMETHOXY-PHENYL)-4-METHYL-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-DIMETHOXY-PHENYL)-4-METHYL-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER

Research Brief on 2-(3,4-DIMETHOXY-PHENYL)-4-METHYL-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER (CAS: 82875-47-6)

The compound 2-(3,4-Dimethoxy-phenyl)-4-methyl-thiazole-5-carboxylic acid ethyl ester (CAS: 82875-47-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and pharmacological properties, as well as its relevance in drug discovery and development.

Recent studies have highlighted the role of this thiazole derivative as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the 3,4-dimethoxyphenyl and ethyl ester moieties, contribute to its versatility in medicinal chemistry. Researchers have explored its utility in the design of novel kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The compound's unique scaffold has been shown to interact with various biological targets, making it a promising candidate for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on specific protein kinases involved in cancer progression. The results demonstrated moderate to high potency against selected kinase targets, with IC50 values in the low micromolar range. Molecular docking studies further revealed that the thiazole core and the dimethoxyphenyl group play critical roles in binding to the kinase active site, suggesting avenues for structural modifications to enhance affinity and selectivity.

Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial properties of 2-(3,4-Dimethoxy-phenyl)-4-methyl-thiazole-5-carboxylic acid ethyl ester. The compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. These findings underscore its potential as a lead compound for developing new antibiotics to address the growing challenge of antimicrobial resistance.

From a synthetic perspective, advancements have been made in optimizing the production of this compound. A 2022 study in Organic Process Research & Development reported an improved, scalable synthesis route with higher yields and reduced environmental impact. The new method employs greener solvents and catalytic conditions, aligning with the principles of sustainable chemistry. This development is particularly relevant for industrial-scale production, ensuring a reliable supply for further pharmacological studies.

In conclusion, 2-(3,4-Dimethoxy-phenyl)-4-methyl-thiazole-5-carboxylic acid ethyl ester (CAS: 82875-47-6) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its demonstrated activity against kinases and pathogenic bacteria, coupled with advancements in synthetic methodologies, positions it as a valuable tool for researchers. Future studies should focus on structural optimization to improve its pharmacokinetic properties and explore its potential in treating other diseases, such as neurodegenerative disorders or metabolic syndromes.